2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-[4-(4-hydroxyphenyl)piperazin-1-yl]-1-(4-methylsulfonylphenyl)ethanone
• InChI: InChI=1S/C19H22N2O4S/c1-26(24,25)18-8-2-15(3-9-18)19(23)14-20-10-12-21(13-11-20)16-4-6-17(22)7-5-16/h2-9,22H,10-14H2,1H3
• InChI Key: ZLEMWYFJNOGNBS-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)CN2CCN(CC2)C3=CC=C(C=C3)O

Description

2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone is a synthetic compound that has been extensively studied for its potential use in scientific research applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone is not fully understood, but it is believed to act as a partial agonist at certain receptors in the brain. This means that it can activate these receptors to a certain extent, but not to the same degree as a full agonist. This mechanism of action makes it useful for studying the effects of drugs and neurotransmitters on these receptors, as it can help to elucidate the role of these receptors in various physiological processes.
Biochemical and Physiological Effects:
2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters in the brain, including dopamine and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone in lab experiments is its high affinity for certain receptors in the brain. This makes it a valuable tool for studying the effects of various drugs and neurotransmitters on these receptors. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone. One area of research could be to further elucidate its mechanism of action, which could help to identify potential therapeutic targets for a variety of neurological and psychiatric disorders. Another area of research could be to study the long-term effects of this compound on the brain, as well as its potential for addiction and abuse. Overall, 2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone is a promising tool for scientific research, and its potential applications are vast and varied.

Synthesis Methods

The synthesis of 2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone involves several steps. The first step is the synthesis of 4-(4-Hydroxyphenyl)-1-piperazine, which is then reacted with 4-(methylsulfonyl)benzoyl chloride to form the final product. The synthesis of this compound has been well-established, and it can be produced in large quantities for use in scientific research.

Scientific Research Applications

2-[4-(4-Hydroxyphenyl)-1-piperazinyl]-1-[4-(methylsulfonyl)phenyl]ethanone has been used in a variety of scientific research applications. One of the most promising uses of this compound is in the study of the central nervous system. It has been shown to have a high affinity for certain receptors in the brain, making it a valuable tool for studying the effects of various drugs and neurotransmitters on these receptors.